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Compound of Interest

Compound Name: Methidathion

Cat. No.: B032985 Get Quote

This document provides critical safety protocols and logistical information for researchers,

scientists, and drug development professionals working with Methidathion. Adherence to

these guidelines is essential to mitigate the significant health risks associated with this

compound.

Methidathion is a highly toxic organophosphate insecticide.[1] It functions as a cholinesterase

inhibitor, which can lead to severe effects on the nervous system, including convulsions,

respiratory depression, and potentially death.[2][3] Exposure effects may be delayed.[2][3][4]

The compound is classified as fatal if swallowed, fatal in contact with skin, and fatal if inhaled.

[5]

Personal Protective Equipment (PPE)
A comprehensive PPE program is the last line of defense against pesticide exposure and is

critical when handling Methidathion.[6] Always read the product's Safety Data Sheet (SDS)

and label for specific PPE requirements before use.[7][8] All PPE should be inspected for

defects before each use.[7]

Required PPE for Handling Methidathion:
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PPE Category Description Best Practices

Respiratory Protection

A NIOSH-approved self-

contained breathing apparatus

(SCBA) or a full-facepiece

respirator is recommended.[9]

[10]

Ensure proper fit and

functionality. Store respirators

in a separate, sealed container

after cleaning.[6]

Eye and Face Protection

Chemical safety goggles and a

face shield are necessary to

protect against splashes.[7]

[10]

Eyewear should provide front,

brow, and temple protection

and be rated for chemical

splash.[8][11]

Hand Protection

Wear durable, chemical-

resistant gauntlet gloves that

extend up the forearm.[7]

Recommended materials

include barrier laminate, butyl

rubber, nitrile rubber, or Viton.

[8]

Do not use leather, paper, or

fabric gloves.[7][8] Wash the

outside of gloves before

removal. For added protection,

consider wearing disposable

nitrile gloves underneath.[7]

Body Protection

A chemical-resistant suit or

apron worn over coveralls is

required.[8][11] Materials such

as butyl rubber, neoprene, or

PVC are appropriate.[11]

Wear loose-fitting protective

clothing.[7] If there is a risk of

spray or liquid wetting through

coveralls, waterproof suits or

jackets and pants should be

worn.[6]

Footwear
Chemical-resistant, one-piece

pull-on boots are required.[11]

Pant legs must be worn

outside of the boots to prevent

chemicals from entering.[11]

Leather or canvas footwear

should never be worn.[11]

Quantitative Exposure Limits
The following table summarizes the Protective Action Criteria (PAC) for Methidathion, which

provide guidance for emergency response planning.
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Guideline PAC-1 PAC-2 PAC-3

Value 1.8 mg/m³ 20 mg/m³ 160 mg/m³

Definition
Mild, transient health

effects.

Irreversible or other

serious health effects

that could impair the

ability to take

protective action.

Life-threatening health

effects.

Data sourced from

CAMEO Chemicals

and Cayman

Chemical.[4][5]

Operational Plans
Safe Handling and Storage Protocol
Handling:

Ventilation: Always handle Methidathion in a well-ventilated area or within a chemical fume

hood.[2][3]

Ignition Sources: Prohibit all open flames, sparks, and other ignition sources in the handling

area. Use non-sparking tools.[2][3][12]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[2][3] Wash hands

and face thoroughly with soap and water after handling and before breaks.[2][7]

Clothing: Immediately remove any clothing that becomes contaminated.[3][5] Contaminated

clothing must be washed separately before reuse.[11]

Storage:

Container: Store in the original, tightly sealed container.

Location: Store in a dry, secure, and well-ventilated area that is locked and out of reach of

children and unauthorized personnel.[2][3]
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Segregation: Keep separated from food, feedstuffs, and strong reducing agents.[2][3]

Containment: The storage area should not have drain or sewer access, and provisions

should be made to contain effluent from fire extinguishing.[2][3]

Accidental Release and Spill Response
Immediate and proper response to a spill is critical to prevent exposure and environmental

contamination.

Evacuate: Isolate the spill or leak area immediately in all directions for at least 50 meters

(150 feet) for liquids.[4]

Stay Upwind: Approach the spill from upwind and keep out of low areas.[4]

Don PPE: Before entering the spill area, don the complete set of recommended personal

protective equipment, including respiratory protection.[2][9]

Containment: Stop the leak if it can be done without risk. Use an absorbent material like

sand or earth to contain the spill. Do not use combustible materials.[4]

Cleanup (Small Spills):

For dry spills, use a clean shovel to carefully place the material into a clean, dry, covered,

and sealable container.[2][4]

For liquid spills, absorb with sand or another non-combustible absorbent material and

place into containers for later disposal.[4]

Reduce Vapors: Use a water spray to reduce vapors, but be careful not to scatter the

material. Dike fire control water for later disposal.[4]

Decontamination: After the material is collected, decontaminate the area.

Disposal: Dispose of the contaminated material and absorbents as hazardous waste

according to local, regional, and national regulations.[2]
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Initial Response

Containment & Cleanup

Final Steps
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Click to download full resolution via product page

Caption: Workflow for Methidathion Spill Response.
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Disposal and First Aid
Disposal Plan
Proper disposal is crucial to prevent environmental contamination.

Product Disposal: Unused Methidathion should be disposed of by a licensed chemical

destruction plant or through controlled incineration with flue gas scrubbing.[2] Incineration is

the recommended method for many organophosphates but requires complex equipment.[13]

Container Disposal: Never reuse empty insecticide containers.[14] They should be triple-

rinsed (or equivalent), with the rinsate collected and used to dilute the next day's mixture or

disposed of as hazardous waste.[2] The clean container can then be punctured to prevent

reuse and disposed of in a sanitary landfill or offered for recycling/reconditioning where

available.[2]

First Aid Measures
Seek immediate medical attention in all cases of suspected exposure.[3] Effects may be

delayed.[3][4]

General: Immediately remove any clothing soiled by the product.[5] If breathing is irregular or

has stopped, provide artificial respiration.[5]

Inhalation: Move the person to fresh air and keep them at rest.[3] If breathing is difficult,

trained personnel should administer oxygen.[9]

Skin Contact: Immediately remove contaminated clothing.[3][4] Rinse and then wash the

affected skin area thoroughly with soap and plenty of water for at least 15 minutes.[3][4][9]

Eye Contact: Immediately flush eyes with plenty of lukewarm water for at least 15 minutes,

removing contact lenses if possible.[3][4]

Ingestion: Rinse the mouth with water.[3] Do NOT induce vomiting.[9] Give a slurry of

activated charcoal in water to drink.[3] Call a poison center or doctor immediately.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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